Pinacol Ester vs. MIDA Boronate in 11C-Methylation
In a controlled comparative study of Suzuki-type 11C-methylation producing 1-[11C]methylnaphthalene, the pinacol boronate ester precursor delivered a radiochemical yield (RCY) of approximately 50%, which was equivalent to the boronic acid precursor but >12-fold higher than the MIDA (N-methylimidodiacetic acid) boronate ester, which achieved less than 4% RCY under identical conditions [1]. This result was reproduced in two reaction media (DMF/water and THF/water), with THF/water giving consistently higher yields across all organoborane types.
| Evidence Dimension | Radiochemical yield (RCY) in Pd-catalyzed 11C-methylation of naphthalene |
|---|---|
| Target Compound Data | Pinacol ester precursor: ~50% RCY (THF/water or DMF/water) |
| Comparator Or Baseline | MIDA boronate ester precursor: <4% RCY; boronic acid precursor: ~50% RCY |
| Quantified Difference | >12-fold higher RCY for pinacol ester vs. MIDA ester; pinacol ester statistically equivalent to boronic acid |
| Conditions | Pd catalyst, K₂CO₃ or CsF base, [11C]CH₃I as methylating agent, 80–120 °C, 4–5 min, THF/water (4:1) or DMF/water (3:1) |
Why This Matters
For radiochemical and pharmaceutical intermediate synthesis where precious labeled precursors are used, the >12-fold yield advantage of the pinacol ester over the MIDA ester translates directly into lower cost per isolable product dose and reduced radioactive waste.
- [1] Rokka, J., Nordeman, P., Roslin, S., & Eriksson, J. (2021). A comparative study on Suzuki-type 11C-methylation of aromatic organoboranes performed in two reaction media. Journal of Labelled Compounds and Radiopharmaceuticals, 64(9), 366–374. doi:10.1002/jlcr.3932 View Source
